Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate
Overview
Description
"Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate" is a chemical compound belonging to the pyrazole family. Its unique structure has been the subject of various studies focusing on its synthesis, molecular structure, and potential applications in different fields.
Synthesis Analysis
The synthesis of similar pyrazole derivatives often involves direct synthesis through annulation methods or condensation reactions. For example, ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate was synthesized via condensation of ethyl cyanoacetate and trifluoroacetic anhydride, followed by chloridization and condensation with aqueous hydrazine (Wu et al., 2006).
Molecular Structure Analysis
The molecular structure of these compounds is often confirmed using techniques like X-ray diffraction, NMR, and mass spectroscopy. For instance, the structure of a similar compound, ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, was determined using single-crystal X-ray diffraction (Naveen et al., 2021).
Chemical Reactions and Properties
Pyrazole derivatives are known for their reactivity, which allows for further chemical modifications and applications. The trifluoromethyl group in these compounds often plays a key role in their reactivity and biological activity.
Physical Properties Analysis
The physical properties of these compounds, including their solubility, melting points, and crystal structure, can be determined through various analytical techniques. The crystal structure, in particular, is often stabilized by intermolecular interactions like hydrogen bonds and π-π stacking interactions.
Chemical Properties Analysis
These compounds exhibit a range of chemical properties due to their unique molecular structure. They are often evaluated for their antioxidant properties and other potential biological activities. For example, the antioxidant susceptibilities of a similar compound were evaluated through in vitro methods (Naveen et al., 2021).
Scientific Research Applications
Synthesis of Condensed Pyrazoles : Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates are used as precursors in Sonogashira-type cross-coupling reactions to synthesize condensed pyrazoles, which have applications in chemical synthesis (Arbačiauskienė et al., 2011).
Pharmaceuticals and Nutraceuticals : A novel pyrazole ester, ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, has been synthesized with potential applications in pharmaceuticals and nutraceuticals. This includes spectroscopic and single-crystal X-ray structural analysis (Viveka et al., 2016).
Fungicidal and Plant Growth Regulation : Ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate demonstrates fungicidal and plant growth regulation activities (Minga, 2005).
Antioxidant Properties : The derivative Ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate exhibits antioxidant properties. It is synthesized using the 3+2 annulation method (Naveen et al., 2021).
Antimicrobial Agents : 1,2,3-Triazolyl pyrazole derivatives have been designed and synthesized, showing broad antimicrobial activities and moderate to good anti-oxidant properties. These could be effective inhibitors of E. coli MurB enzyme (Bhat et al., 2016).
Herbicide Development : Fluoromethyl, difluoromethyl, and trifluoromethyl analogues of pyrazosulfuron-ethyl, such as this compound, show potential as new herbicides due to their unique properties and synthesis methods (Morimoto et al., 1990).
Nematocidal Activity : Novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives have been synthesized, showing weak fungicidal activity but good nematocidal activity against M. incognita (Zhao et al., 2017).
Corrosion Inhibition : Pyranpyrazole derivatives, including similar compounds, act as novel corrosion inhibitors for mild steel, useful in industrial pickling processes (Dohare et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F3N2O2/c1-3-15-7(14)5-4-13(2)12-6(5)8(9,10)11/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZEXDJGNURSJOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1C(F)(F)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382380 | |
Record name | Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate | |
CAS RN |
111493-74-4 | |
Record name | 1-Methyl-3-trifluoromethylpyrazole-4-carboxylic acid ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=111493-74-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.121.750 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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